![molecular formula C11H11BrO B1149388 6-BROMOPENTACYCLO[6.3.0.0(2,6).0(3,10).0(5,9)]UNDECAN-4-ONE CAS No. 136319-47-6](/img/no-structure.png)
6-BROMOPENTACYCLO[6.3.0.0(2,6).0(3,10).0(5,9)]UNDECAN-4-ONE
Description
6-BROMOPENTACYCLO[6.3.0.0(2,6).0(3,10).0(5,9)]UNDECAN-4-ONE is a chemical compound with the molecular formula C11H11BrO . It is also known as 1,3,5-Methenocyclopenta[cd]pentalen-2(1H)-one, 3-bromooctahydro- .
Molecular Structure Analysis
The molecular structure of this compound is quite complex due to its pentacyclic nature. The InChI code for this compound is 1S/C12H14O2/c13-12(14)11-9-5-1-3-4-2-6(7(3)9)10(11)8(4)5/h3-11H,1-2H2,(H,13,14) . This code provides a standard way to encode the compound’s structure and can be used to generate a 3D model for further analysis .Physical And Chemical Properties Analysis
This compound has a molecular weight of 239.11 . It has a density of 1.4±0.1 g/cm3, a boiling point of 290.6±8.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.6 mmHg at 25°C . The compound’s molar refractivity is 43.1±0.3 cm3, and it has a polar surface area of 17 Å2 .Safety And Hazards
The compound is associated with several hazard statements: H315, H319, H335 . These codes indicate that it can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more .
properties
CAS RN |
136319-47-6 |
|---|---|
Product Name |
6-BROMOPENTACYCLO[6.3.0.0(2,6).0(3,10).0(5,9)]UNDECAN-4-ONE |
Molecular Formula |
C11H11BrO |
Molecular Weight |
239.11 |
synonyms |
6-BROMOPENTACYCLO[6.3.0.0(2,6).0(3,10).0(5,9)]UNDECAN-4-ONE |
Origin of Product |
United States |
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